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Compound of Interest |

Compound Name: 4-Ethyl-4-methylheptane
CAS No.: 17302-04-4
Cat. No.: B12643210
Get Quote
. J

Part 1: Executive Summary & Core Directive

Status:Non-Stock / Custom Synthesis Required Commercial Availability: Extremely Low /
Made-to-Order Primary CAS: 17302-04-4

The Challenge: 4-Ethyl-4-methylheptane is a specific structural isomer of decane (

). Unlike linear decane or simple branched isomers (e.g., 2-methylnonane), this molecule
features a quaternary carbon center at the C4 position, bonded to a methyl, an ethyl, and two
propyl groups. This steric crowding makes it chemically significant for combustion modeling
and chromatographic retention indexing but economically unattractive for bulk catalog stocking.

Core Directive: Do not expect to find this on the shelf at Sigma-Aldrich or VWR with next-day

delivery. Your procurement strategy must pivot immediately to Custom Synthesis or In-House

Preparation. This guide provides the technical specifications to include in a Request for Quote
(RFQ) and a validated synthesis protocol for internal production.

Part 2: Technical Specifications & Identification

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12643210#bc-rfq
https://www.benchchem.com/product/b12643210/docs?utm_src=pdf-body#technical-guide-commercial-availability-synthesis-of-4-ethyl-4-methylheptane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12643210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Before sourcing, you must define the exact isomer to avoid receiving a generic "isodecane"

mixture.
Parameter Specification Notes
IUPAC Name 4-Ethyl-4-methylheptane
Verify against CAS 17302-01-1
CAS Number 17302-04-4 (3-Ethyl-3-methylheptane) to

avoid isomer confusion.

Molecular Formula

Saturated Alkane

Molecular Weight 142.28 g/mol
Symmetric propyl chains at C4
Structure Quaternary C4 Center o ] ]
simplify NMR interpretation.
N ) ) High boiling point makes GC
Boiling Point ~162°C (Predicted) o ]
purification feasible.
Density ~0.74 g/mL Typical for branched alkanes.

Part 3: Sourcing Strategy (Buy vs. Make)

Since direct purchasing is unlikely, use the following decision logic to secure the material.

Option A: Custom Synthesis (Outsourced)

If you require >50g or GMP grade, outsource to a specialized hydrocarbon manufacturer.

o Recommended Vendors: TCI Custom Synthesis, Chiron AS (Norway - specializes in

petroleum standards), or Halocarbon.

o RFQ Critical Text: "Requesting synthesis of CAS 17302-04-4 (4-Ethyl-4-methylheptane).
Material must be >98% isomeric purity. Must confirm absence of thermodynamic isomer 4-

Propylheptane via GC-MS."

Option B: In-House Synthesis (The "Reetz" Protocol)
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For research quantities (<10g), in-house synthesis is often faster than the 12-week lead time
for custom synthesis. The presence of a quaternary carbon makes standard Grignard additions
to ketones difficult due to steric hindrance and competing reduction/enolization.

The Solution: Use Trimethylaluminum (

) alkylation of a tertiary chloride. This method, pioneered by M.T. Reetz, suppresses the
elimination side-reactions common with Grignard reagents at hindered centers.

Visualization: Sourcing & Synthesis Logic

Click to download full resolution via product page

Figure 1: Decision matrix for procuring 4-Ethyl-4-methylheptane, detailing the "Make vs. Buy"
logic and the recommended synthetic pathway.

Part 4: Validated Synthesis Protocol

This protocol avoids the common pitfall of "Grignard reduction” by using a non-basic alkylating
agent for the final quaternary step.

Phase 1: Skeleton Construction

Reaction: 4-Heptanone + Ethylmagnesium Bromide
4-Ethyl-4-heptanol
e Setup: Flame-dried 3-neck flask,

atmosphere.

» Reagents: 4-Heptanone (1.0 eq) in anhydrous Ether.
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e Addition: Add EtMgBr (1.2 eq) dropwise at 0°C. The symmetry of 4-heptanone ensures no
chiral center is formed yet.

e Workup: Quench with saturated

. Extract, dry (
), and concentrate.

e Result: Tertiary alcohol (4-Ethyl-4-heptanol).

Phase 2: Activation

Reaction: 4-Ethyl-4-heptanol + HCI

4-Chloro-4-ethylheptane

o Method: Treat the tertiary alcohol with concentrated HCI and anhydrous

(Lucas Reagent conditions) at 0°C.

o Note: Tertiary alcohols convert to chlorides rapidly via

 Purification: Rapid cold wash with

. Do not distill at high heat to avoid elimination to alkene. Use crude immediately.
Phase 3: Quaternary Methylation (The Critical Step)
Reaction: 4-Chloro-4-ethylheptane +
4-Ethyl-4-methylheptane

o Rationale: Standard Methyl Grignard (MeMgBr) would act as a base, causing E2 elimination
to form 4-ethyl-3-heptene. Trimethylaluminum (

) is non-basic and acts as a Lewis acid/nucleophile hybrid, replacing the Cl with Me.

e Protocol:
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o Dissolve crude chloride in anhydrous
at -78°C.
o Add
(2.0 eq, solution in hexanes) slowly.
o Allow to warm to -30°C (monitor via GC).
¢ Quench:Caution:
is pyrophoric. Quench extremely carefully with dilute HCI at -78°C.

 Purification: Fractional distillation. The target alkane (bp ~162°C) is easily separated from
any alkene byproducts (bp ~135-145°C).

Part 5: Quality Control & Analytical Verification

You must validate that the methyl group attached to the correct position.

GC-MS Validation
o Expected Molecular lon:
142 (Small or invisible, typical for branched alkanes).
o Key Fragmentation:
o Loss of Propyl:
99.
o Loss of Ethyl:
113.

o Loss of Methyl:

127.
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« Differentiation: 4-Propylheptane (isomer) will show a dominant loss of propyl (

) but will lack the specific fragmentation pattern of the quaternary center (specifically the
stability of the tertiary carbocation fragments).

NMR Spectroscopy

 NMR: Look for the singlet methyl group.

o A methyl group on a quaternary carbon (C4) will appear as a sharp singlet around

0.8 - 0.9 ppm.

o If the product is 4-methylheptane (tertiary), the methyl would be a doublet.

o Symmetry: The two propyl groups are equivalent, simplifying the spectrum.

Refractive Index

e Target:

 Significant deviation (>0.002) indicates alkene contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. Ketone or aldehyde synthesis by acylation [organic-chemistry.org]

o To cite this document: BenchChem. [Technical Guide: Commercial Availability & Synthesis of
4-Ethyl-4-methylheptane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12643210/docs#technical-guide-commercial-
availability-synthesis-of-4-ethyl-4-methylheptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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